5-[(1-tert-butyl-1H-pyrrol-2-yl)methylene]-1-(4-methoxyphenyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione

• Molecular Formula: C20H21N3O3S
• Molecular Weight: 383.5 g/mol
• IUPAC Name: (5E)-5-[(1-tert-butylpyrrol-2-yl)methylidene]-1-(4-methoxyphenyl)-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C20H21N3O3S/c1-20(2,3)22-11-5-6-14(22)12-16-17(24)21-19(27)23(18(16)25)13-7-9-15(26-4)10-8-13/h5-12H,1-4H3,(H,21,24,27)/b16-12+
• InChI Key: RYRHKOMWUNSCET-FOWTUZBSSA-N
• Isomeric SMILES: CC(C)(C)N1C=CC=C1/C=C/2\C(=O)NC(=S)N(C2=O)C3=CC=C(C=C3)OC
• SMILES: CC(C)(C)N1C=CC=C1C=C2C(=O)NC(=S)N(C2=O)C3=CC=C(C=C3)OC

Description

5-[(1-tert-butyl-1H-pyrrol-2-yl)methylene]-1-(4-methoxyphenyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as TPD and is a member of the dihydropyrimidine family. TPD has been found to exhibit several biochemical and physiological effects that make it a promising candidate for use in scientific research.

Mechanism of Action

The mechanism of action of TPD is still not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways involved in cancer cell growth and neurodegeneration. TPD has been found to inhibit the activity of several enzymes involved in the biosynthesis of nucleic acids, leading to the inhibition of DNA replication and cell division. TPD has also been shown to modulate the activity of several signaling pathways involved in cell survival and apoptosis, leading to the induction of cell death in cancer cells.
In neurodegenerative diseases, TPD has been found to inhibit the formation of amyloid fibrils, which are believed to play a key role in the pathogenesis of these diseases. TPD has also been shown to modulate the activity of several neurotransmitter receptors, leading to the improvement of cognitive function and memory in animal models of Alzheimer's and Parkinson's disease.
Biochemical and Physiological Effects
TPD has been found to exhibit several biochemical and physiological effects that make it a promising candidate for use in scientific research. TPD has been found to exhibit potent antitumor activity against several cancer cell lines, including breast, lung, and colon cancer cells. TPD has also been found to exhibit neuroprotective effects in animal models of neurodegenerative diseases, leading to the improvement of cognitive function and memory.

Advantages and Limitations for Lab Experiments

The advantages of using TPD in lab experiments include its high purity and yield, its ability to exhibit potent antitumor and neuroprotective activity, and its versatility in various fields such as medicinal chemistry, material science, and analytical chemistry. The limitations of using TPD in lab experiments include its relatively high cost and the limited availability of this compound.

Future Directions

There are several future directions for the study of TPD. One direction is the development of novel TPD-based materials with unique optical and electronic properties for use in electronic devices. Another direction is the development of novel TPD-based anticancer agents with improved potency and selectivity. Additionally, further studies are needed to fully understand the mechanism of action of TPD in cancer and neurodegenerative diseases, which can lead to the development of more effective therapies for these diseases.

Synthesis Methods

The synthesis of TPD involves the reaction of 4-methoxybenzaldehyde and 1-tert-butyl-1H-pyrrole-2-carbaldehyde with thiourea in the presence of acetic acid. The reaction proceeds through a multi-step process involving the formation of an imine intermediate, followed by cyclization and subsequent oxidation to yield the final product. The synthesis of TPD has been optimized to produce high yields and purity, making it a reliable source for scientific research.

Scientific Research Applications

TPD has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, TPD has been found to exhibit potent antitumor activity against several cancer cell lines, making it a promising candidate for the development of novel anticancer agents. TPD has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease due to its ability to inhibit the formation of amyloid fibrils.
In material science, TPD has been used as a building block for the synthesis of novel organic materials with unique optical and electronic properties. TPD-based materials have been found to exhibit high thermal stability, good solubility, and excellent charge transport properties, making them suitable for use in electronic devices such as organic light-emitting diodes and field-effect transistors.
In analytical chemistry, TPD has been used as a fluorescent probe for the detection of metal ions and other analytes. TPD exhibits strong fluorescence emission in the presence of certain metal ions, making it a useful tool for the detection and quantification of these ions in complex samples.